Cas no 189045-49-6 (1H-Benzimidazole,2-methoxy-7-nitro-)

• Product Name: 1H-Benzimidazole,2-methoxy-7-nitro-
• CAS No: 189045-49-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 115508
• Update Time: 2024-01-24

1H-Benzimidazole,2-methoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-methoxy-7-nitro-
• 1H-Benzimidazole,2-methoxy-4-nitro-(9CI)
• 2-methoxy-4-nitro-1H-benzimidazole

• Inchi： 1S/C8H7N3O3/c1-14-8-9-5-3-2-4-6(11(12)13)7(5)10-8/h2-4H,1H3,(H,9,10)
• InChI Key： KVYPDTPAXGMALM-UHFFFAOYSA-N
• SMILES： C1(OC)NC2=CC=CC([N+]([O-])=O)=C2N=1

Computed Properties

• Exact Mass: 193.049
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7A^2